48-[(2S,3R,4S,5R,6R)-3-[(2S,4S,5S,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5,15-dichloro-2,18,32,35,37-pentahydroxy-19-[[4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8(48),9,11,14,16,29(45),30,32,34(39),35,37,46,49-pentadecaene-40-carboxylic acid;hydrochloride

• Molecular Formula: C66H76Cl3N9O24
• Molecular Weight: 1485.7 g/mol
• IUPAC Name: 48-[(2S,3R,4S,5R,6R)-3-[(2S,4S,5S,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5,15-dichloro-2,18,32,35,37-pentahydroxy-19-[[4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8(48),9,11,14,16,29(45),30,32,34(39),35,37,46,49-pentadecaene-40-carboxylic acid;hydrochloride
• InChI: InChI=1S/C66H75Cl2N9O24.ClH/c1-23(2)12-34(71-5)58(88)76-49-51(83)26-7-10-38(32(67)14-26)97-40-16-28-17-41(55(40)101-65-56(54(86)53(85)42(22-78)99-65)100-44-21-66(4,70)57(87)24(3)96-44)98-39-11-8-27(15-33(39)68)52(84)50-63(93)75-48(64(94)95)31-18-29(79)19-37(81)45(31)30-13-25(6-9-36(30)80)46(60(90)77-50)74-61(91)47(28)73-59(89)35(20-43(69)82)72-62(49)92;/h6-11,13-19,23-24,34-35,42,44,46-54,56-57,65,71,78-81,83-87H,12,20-22,70H2,1-5H3,(H2,69,82)(H,72,92)(H,73,89)(H,74,91)(H,75,93)(H,76,88)(H,77,90)(H,94,95);1H/t24-,34?,35?,42+,44-,46?,47?,48?,49?,50?,51?,52?,53-,54-,56+,57+,65-,66-;/m0./s1
• InChI Key: LCTORFDMHNKUSG-OWIZACFGSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@@](C[C@@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C=C(C=C9O)O)C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)(C)N)O.Cl
• Canonical SMILES: CC1C(C(CC(O1)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C=C(C=C9O)O)C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)(C)N)O.Cl
• Synonyms: AB-Vancomycin; Diatracin; Hydrochloride, Vancomycin; Sulfate, Vancomycin; Vanco Azupharma; VANCO-cell; Vanco-saar; Vancocin; Vancocin HCl; Vancocine; Vancomicina Abbott; Vancomicina Chiesi; Vancomicina Combino Phar; Vancomicina Norman; Vancomycin; Vancomycin Hexal; Vancomycin Hydrochloride; Vancomycin Lilly; Vancomycin Phosphate (1:2); Vancomycin Phosphate (1:2), Decahydrate; Vancomycin Sulfate; Vancomycin-ratiopharm; Vancomycine Dakota

Description

Vancomycin Hydrochloride is the hydrochloride salt of vancomycin, a branched tricyclic glycosylated peptide with bactericidal activity against most organisms and bacteriostatic effect on enterococci. At a site different from that of penicillins and cephalosporins, vancomycin binds tightly to the D-alanyl-D-alanine portion of cell wall precursors, thereby interfering with bacterial cell wall synthesis. This leads to activation of bacterial autolysins that destroy the cell wall by lysis. Vancomycin may also alter the permeability of bacterial cytoplasmic membranes and may selectively inhibit RNA synthesis.
Antibacterial obtained from Streptomyces orientalis. It is a glycopeptide related to RISTOCETIN that inhibits bacterial cell wall assembly and is toxic to kidneys and the inner ear.

Scientific Research Applications

Stereoselective Synthesis and Asymmetric Synthesis The complex molecular structure you've referenced, due to its intricate nature, finds its applications mainly in the field of stereoselective and asymmetric synthesis. These synthesis techniques are crucial for creating specific molecular configurations, which can have significant implications in pharmaceuticals, material science, and chemical research. For example, the work by Gerber and Vogel (2001) demonstrated the stereoselective synthesis of certain cyclic structures that are foundational for constructing more complex molecules, potentially including the one you're interested in (Gerber & Vogel, 2001).

Spectral Analysis and Structural Elucidation Understanding the structural intricacies of complex molecules like the one mentioned is paramount in scientific research, particularly in drug discovery and development. Spectral analysis techniques such as NMR and mass spectrometry play a pivotal role in this process. A study focused on vancomycin hydrochloride, a molecule with a similarly complex structure, utilized these techniques for its structural elucidation, showcasing the applicability of such methods for understanding and utilizing complex molecules (Tian et al., 2021).

Chemical Synthesis of Biologically Active Compounds The synthesis of biologically active compounds, particularly those with intricate structures, is a significant area of research with applications in developing new therapeutics. For instance, the synthesis of novel conformationally locked carbocyclic nucleosides, as explored by Hřebabecký et al. (2006), is indicative of the methodologies that might be applied to synthesize and study the bioactivity of complex molecules like the one you described (Hřebabecký et al., 2006).

Molecular Modeling and Drug Design The intricate structure of the molecule you mentioned suggests potential applications in molecular modeling and drug design, where the specificity of molecular interactions is crucial. For example, studies on drug designing against specific targets in pathogens use computational screening and structural dynamics approaches to identify promising drug candidates, as seen in the research on SARS-CoV-2 by Batool et al. (2020). Such methodologies could be applicable in researching the uses of the complex molecule (Batool et al., 2020).